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Compound of Interest

Compound Name: ZINC acetate

Cat. No.: B057238

An In-depth Technical Guide to Zinc Acetate Dihydrate

This guide provides a comprehensive overview of zinc acetate dihydrate, tailored for
researchers, scientists, and drug development professionals. It covers the compound's
fundamental chemical properties, detailed experimental protocols for its synthesis and
application, and its biological significance.

Chemical Identity and Properties

Zinc acetate dihydrate is a salt that exists as a white, crystalline solid.[1] It is the dihydrate
form of zinc acetate, meaning each formula unit is associated with two water molecules.[2]
The compound has a faint acetic acid odor and an astringent taste.[3] It is commonly used as a
dietary supplement, in medicines, and as a catalyst in various chemical reactions.[1][4]

The chemical formula for zinc acetate dihydrate is Zn(CH3COO)2-2H20.

Quantitative Data Summary

The key physical and chemical properties of zinc acetate dihydrate are summarized in the
table below for easy reference.
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Property

Value

Source(s)

Molecular Formula

Zn(CH3COO0)2-2H20

Molar Mass 219.50 g/mol

Appearance White crystalline solid
Density 1.735 g/cm3

Melting Point Decomposes at 237 °C
Water Loss Loses water of hydration at

100 °C

Solubility in Water 43 g/100 mL (at 20 °C)

Solubility in Alcohol Soluble

CAS Number 5970-45-6

Experimental Protocols

This section provides detailed methodologies for the synthesis of zinc acetate dihydrate and
its application as a precursor in the synthesis of zinc oxide (ZnO) nanoparticles.

Synthesis of Zinc Acetate Dihydrate

This protocol describes the synthesis of zinc acetate dihydrate from zinc oxide and acetic acid.
Materials:

¢ Zinc oxide (ZnO) powder or zinc hydroxide (Zn(OH)z2) powder

e Aqueous acetic acid (CHzCOOH) solution

» Water

Procedure:

¢ Dissolution: Dissolve the zinc oxide or zinc hydroxide powder in an aqueous solution of
acetic acid. A suggested weight ratio of reactants is 1 part zinc oxide (or hydroxide) to 1.6-
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2.0 parts water and 1.8-2.2 parts acetic acid.

o Evaporation: Heat the resulting solution to evaporate the solvent until the solution becomes
supersaturated.

o Crystallization: Gradually cool the supersaturated solution to a temperature of 0-5 °C.

 Incubation: Hold the solution at this temperature for 15-20 hours to allow for the precipitation
of zinc acetate dihydrate crystals.

« Filtration: Filter the precipitated crystalline hydrate from the solution.

e Drying: Dry the collected crystals at a temperature of 30-40 °C to obtain the final product.
The expected purity of the final product using this method is typically high, at least 99.8%.

Synthesis of Zinc Oxide (ZnO) Nanoparticles

This protocol details a common method for synthesizing ZnO nanopatrticles using zinc acetate
dihydrate as a chemical precursor.

Materials:

¢ Zinc acetate dihydrate (Zn(CH3COO)2:2H20)
o Potassium hydroxide (KOH)

e Methanol (CHsOH)

Procedure:

e Precursor Solution Preparation: Dissolve 0.5 g of zinc acetate dihydrate in 20 mL of
methanol. Heat the solution to 60 °C while stirring to ensure complete dissolution.

o Alkali Solution Preparation: Separately, prepare a solution of 0.25 g of KOH in 10 mL of
methanol.

o Precipitation: Slowly add the KOH solution dropwise to the zinc acetate solution. Maintain
the temperature at 60 °C and stir vigorously for two hours. The addition of the alkali will result
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in the formation of a white precipitate of ZnO nanopatrticles.

« |solation: Centrifuge the suspension to separate the white ZnO nanoparticle product from the
solvent.

e Washing: Wash the collected nanoparticles three times with absolute methanol to remove
any unreacted precursors or byproducts.

e Drying: Dry the final product at room temperature.

Key Processes and Pathways

This section provides visualizations for the experimental workflows and the biological role of
zinc acetate dihydrate, rendered using the DOT language.

Logical and Experimental Workflows

The following diagrams illustrate the step-by-step processes for the synthesis protocols
described above.
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Caption: Workflow for the synthesis of zinc acetate dihydrate.
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Synthesis of ZnO Nanoparticles
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Caption: Workflow for ZnO nanoparticle synthesis.
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Biological Signaling Pathway

Zinc acetate's primary mechanism in biological systems involves the dissociation and release
of zinc ions (Zn?*). These ions are crucial for numerous cellular functions. Zinc is an essential
trace element that serves as a cofactor for over 300 enzymes involved in processes like DNA

synthesis, immune function, and cellular repair.

The diagram below illustrates this simplified pathway, from administration to cellular action.
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Biological Role of Zinc Acetate
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Caption: Simplified pathway of zinc acetate's biological action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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